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Compound of Interest

Compound Name:
2-Chloro-6-formyl-3-nitrobenzoic

acid

Cat. No.: B13257556

Get Quote

Advanced Scaffolds for Heterocyclic Drug Discovery

Executive Summary
This technical guide profiles 2-Chloro-6-formyl-3-nitrobenzoic acid (C₈H₄ClNO₅), a highly

functionalized aromatic intermediate critical for "scaffold hopping" in medicinal chemistry.[1][2]

Unlike simple benzoic acid derivatives, this compound possesses three orthogonal reactive

handles—a carboxylic acid, an aldehyde (formyl), and a nitro group—positioned around a

halogenated core. This unique geometry makes it a premium precursor for synthesizing fused

heterocyclic systems, particularly quinazolinones and indazoles, which are pharmacophores

frequently observed in kinase inhibitors and antiviral agents.

Part 1: Physicochemical Characterization[2]
Precise molecular weight determination is essential for high-resolution mass spectrometry

(HRMS) validation during synthesis.[1][2]

1.1 Molecular Weight & Elemental Composition
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The molecular weight calculations below distinguish between the Average Molecular Weight

(for bulk stoichiometry) and the Monoisotopic Mass (for mass spectrometry identification).

Chemical Formula: C₈H₄ClNO₅[1][2]

Element Symbol Count
Standard
Atomic Weight

Contribution (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 4 1.008 4.032

Chlorine Cl 1 35.45 35.450

Nitrogen N 1 14.007 14.007

Oxygen O 5 15.999 79.995

Total 229.57 g/mol

Monoisotopic Mass (M+H)⁺ Prediction: 228.977 (based on ³⁵Cl and ¹²C).

Isotopic Pattern: Expect a distinct M+2 peak at ~33% intensity relative to the base peak due

to the ³⁷Cl natural abundance.

1.2 Solubility & Stability Profile
Solubility: Predicted to be sparingly soluble in water due to the lipophilic chloro-nitro core, but

highly soluble in polar aprotic solvents (DMSO, DMF) and moderately soluble in alcohols

(MeOH, EtOH).

pKa Prediction: The carboxylic acid is acidified by the electron-withdrawing nitro and chloro

groups (Hammett equation effect), likely lowering the pKa to the 2.5–3.0 range (compared to

4.2 for benzoic acid).

Stability: The formyl group is susceptible to oxidation (to dicarboxylic acid) in air. Storage

under inert atmosphere (Argon/Nitrogen) at -20°C is recommended to prevent autoxidation.

[1][2]
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Part 2: Synthetic Architecture
Synthesizing this compound requires a strategy that introduces the aldehyde functionality

without over-oxidizing it to a carboxylic acid. Direct nitration of 2-chloro-6-formylbenzoic acid is

risky due to the lability of the aldehyde.[1][2]

Recommended Route: The Benzylic Oxidation Strategy The most robust protocol involves the

nitration of a methyl precursor, followed by a controlled radical halogenation and hydrolysis.

Step 1: Nitration of 2-Chloro-6-methylbenzoic Acid[1][2]
Precursor: 2-Chloro-6-methylbenzoic acid (CAS: 21327-86-6).[1][2]

Reagents: HNO₃ / H₂SO₄ (Mixed Acid).[3][4]

Mechanism: The methyl group (position 6) and chlorine (position 2) are both ortho/para

directors. However, the carboxylic acid (position 1) is a meta director. The position meta to

the acid and para to the chlorine (Position 5) competes with Position 3. However, steric

crowding often favors the 3-nitro isomer in highly substituted systems, or it requires

separation from the 5-nitro isomer.[1][2]

Product: 2-Chloro-3-nitro-6-methylbenzoic acid.[1][2]

Step 2: Radical Bromination (Wohl-Ziegler Reaction)[1][2]
Reagents: N-Bromosuccinimide (NBS), AIBN (catalyst), CCl₄ or Trifluorotoluene (solvent).[1]

Process: Converts the 6-methyl group to a dibromomethyl group (–CHBr₂).[2]

Critical Control: Stoichiometry must be strictly controlled (2.1 equivalents of NBS) to ensure

gem-dibromination without brominating the aromatic ring.

Step 3: Hydrolysis to Aldehyde[2]
Reagents: AgNO₃ / H₂O or CaCO₃ / H₂O (reflux).

Mechanism: Hydrolysis of the gem-dibromide yields the aldehyde (formyl group).[2]
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Why this works: This avoids strong oxidants like KMnO₄, which would inevitably produce the

di-acid (2-chloro-3-nitroisophthalic acid).[1][2]

2-Chloro-6-methylbenzoic acid 2-Chloro-3-nitro-6-methylbenzoic acid

HNO3/H2SO4
(Nitration) Gem-Dibromide Intermediate

NBS (2.1 eq), AIBN
(Radical Bromination) 2-Chloro-6-formyl-3-nitrobenzoic acid

AgNO3/H2O
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway avoiding over-oxidation of the aldehyde moiety.

Part 3: Analytical Profiling (QC)[1]
To validate the synthesis, the following analytical signatures must be confirmed.

1. ¹H-NMR Spectroscopy (DMSO-d₆):

Aldehyde Proton: Look for a distinct singlet downfield at δ 10.0–10.5 ppm.[2] This confirms

the formyl group exists and hasn't oxidized to acid.

Aromatic Protons: Two doublets (if 4,5-positions are unsubstituted) in the aromatic region (δ

7.5–8.5 ppm).[1] The coupling constant (J-value) will indicate ortho coupling (~8 Hz).[1][2]

Acid Proton: Broad singlet at δ 13.0–14.0 ppm (exchangeable with D₂O).

2. IR Spectroscopy (FT-IR):

C=O (Aldehyde): Sharp band at ~1690–1700 cm⁻¹.

C=O (Acid): Broad band at ~1710–1730 cm⁻¹.

NO₂ (Nitro): Distinct symmetric and asymmetric stretches at 1530 cm⁻¹ and 1350 cm⁻¹.

Part 4: Drug Development Applications[2]
The primary value of 2-Chloro-6-formyl-3-nitrobenzoic acid lies in its ability to undergo

Reductive Cyclization.[1][2] It serves as a "bifunctional linchpin" for constructing fused

heterocycles.[2]
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4.1 The Quinazolinone Scaffold
By reacting this intermediate with primary amines followed by reduction, researchers can

access 4-quinazolinones, a scaffold found in drugs like Idelalisib (PI3K inhibitor) or

Methaqualone.

Mechanism:

Condensation: The primary amine (R-NH₂) reacts with the aldehyde to form an imine (Schiff

base).

Reduction: The nitro group is reduced (using Fe/AcOH or H₂/Pd) to an aniline (amine).

Cyclization: The newly formed aniline attacks the imine (or the amide if the acid was

activated), closing the ring.

4.2 Indazole Formation
Alternatively, reaction with hydrazines can lead to indazole derivatives, which are potent

scaffolds for anti-inflammatory agents.

Divergent Synthesis Pathways

2-Chloro-6-formyl-3-nitrobenzoic acid

Route A: Reductive Cyclization
(+ Primary Amine) Route B: Hydrazine Condensation

Quinazolinone Scaffold
(Kinase Inhibitors)

1. Imine formation
2. Nitro reduction (Fe/HCl)

Indazole Scaffold
(Anti-inflammatory)

Cyclization
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Figure 2: Divergent synthesis pathways transforming the core scaffold into bioactive

heterocycles.[1][2]

References
PubChem. (2025). 2-Chloro-3-nitrobenzoic acid Compound Summary. National Library of

Medicine.[2] Retrieved from [Link]

Organic Syntheses. (1951). Nitration of substituted benzoates and subsequent hydrolysis.

Org. Synth. Coll. Vol. 4, 715. Retrieved from [Link]

Thieme Connect. (2025).[5] Reductive Cyclization of o-nitro precursors to Benzimidazoles

and Quinazolines. Synthesis Journal. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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